Cas no 1568208-73-0 ((2R)-2-(4-bromo-2-fluorophenyl)oxirane)

• Product Name: (2R)-2-(4-bromo-2-fluorophenyl)oxirane
• CAS No: 1568208-73-0
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 6196790
• PubChem ID: 83128653
• Update Time: 2025-11-05

(2R)-2-(4-bromo-2-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-bromo-2-fluorophenyl)oxirane
• EN300-1895514
• 1568208-73-0
• AKOS021450137
• (R)-2-(4-Bromo-2-fluorophenyl)oxirane

• Inchi： 1S/C8H6BrFO/c9-5-1-2-6(7(10)3-5)8-4-11-8/h1-3,8H,4H2/t8-/m0/s1
• InChI Key： JUYQMBOOTPKMML-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=C(C=1)F)[C@@H]1CO1

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(4-bromo-2-fluorophenyl)oxirane

Comprehensive Overview of (2R)-2-(4-bromo-2-fluorophenyl)oxirane (CAS No. 1568208-73-0)

(2R)-2-(4-bromo-2-fluorophenyl)oxirane is a chiral epoxide compound with significant applications in pharmaceutical and agrochemical research. Its CAS No. 1568208-73-0 uniquely identifies this chemical entity, which is often utilized as a key intermediate in the synthesis of bioactive molecules. The compound's oxirane ring and 4-bromo-2-fluorophenyl moiety contribute to its reactivity and versatility in organic transformations, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The growing demand for chiral building blocks in asymmetric synthesis has propelled the relevance of (2R)-2-(4-bromo-2-fluorophenyl)oxirane. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential, as researchers seek eco-friendly methods to optimize its production. Questions like "How to synthesize (2R)-2-(4-bromo-2-fluorophenyl)oxirane?" or "What are the applications of chiral epoxides?" are frequently searched, reflecting the compound's importance in modern organic chemistry.

From a structural perspective, the fluorine and bromine substituents on the aromatic ring enhance the compound's electronic properties, enabling selective functionalization. This characteristic is particularly valuable in medicinal chemistry, where halogenated compounds often exhibit improved pharmacokinetic profiles. The (2R) configuration ensures enantioselectivity, a critical factor in developing therapeutics with reduced side effects.

In the context of AI-driven drug discovery, 1568208-73-0 has emerged as a data point for predictive modeling. Computational chemists leverage its structural features to design analogs with enhanced bioactivity. Searches such as "CAS 1568208-73-0 suppliers" or "chiral epoxide stability" underscore its commercial and academic demand. Furthermore, its role in catalysis and polymer chemistry continues to be explored, aligning with industry shifts toward high-performance materials.

Analytical techniques like HPLC and NMR are essential for characterizing (2R)-2-(4-bromo-2-fluorophenyl)oxirane, ensuring purity and consistency for research applications. The compound's stability under various conditions is another area of investigation, addressing queries like "How to store chiral epoxides?" or "Solubility of 1568208-73-0." Proper handling protocols are emphasized to maintain its integrity during storage and use.

As the scientific community prioritizes structure-activity relationships (SAR), this compound serves as a template for designing derivatives with tailored properties. Its relevance extends to bioconjugation and probe development, where its reactive epoxide ring facilitates covalent modifications. The intersection of organic synthesis and biotechnology further amplifies its utility, resonating with trending topics like "precision medicine" and "targeted drug delivery."

In summary, (2R)-2-(4-bromo-2-fluorophenyl)oxirane (CAS No. 1568208-73-0) represents a multifaceted tool for researchers. Its structural uniqueness, coupled with broad applicability, positions it at the forefront of innovations in chemistry and life sciences. By addressing common search queries and aligning with contemporary research themes, this overview underscores the compound's enduring significance in advancing scientific discovery.